Cas no 93982-20-8 (Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))

• Product name: Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
• CAS No: 93982-20-8
• MF: C₃₇H₆₆O₄
• MW: 574.91754
• CID: 807227
• PubChem ID: 3023197

Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
• 2-[2-(2-nonylphenoxy)ethoxy]ethyl octadecanoate
• 2-[2-(nonylphenoxy)ethoxy]ethyl stearate
• NS00039860
• DTXSID60240122
• 2-(2-(Nonylphenoxy)ethoxy)ethyl stearate
• EINECS 301-211-3
• 93982-20-8

• Inchi： InChI=1S/C37H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-22-24-30-37(38)41-34-32-39-31-33-40-36-29-26-25-28-35(36)27-23-21-19-10-8-6-4-2/h25-26,28-29H,3-24,27,30-34H2,1-2H3
• InChI Key： UOPBRKAGOWPWKP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCCOCCOC1=CC=CC=C1CCCCCCCCC

Computed Properties

• Exact Mass: 574.496111
• Monoisotopic Mass: 574.496111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 14.6

Experimental Properties

• Density: 0.929
• Boiling Point: 637.4°C at 760 mmHg
• Flash Point: 256°C
• Refractive Index: 1.48